Cas no 1484-73-7 (6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one)

• Product Name: 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one
• CAS No: 1484-73-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD01106609
• CID: 203331
• PubChem ID: 5287342
• Update Time: 2025-11-02

6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-ethyl-7-hydroxy-4-methyl-
• 6-ETHYL-7-HYDROXY-4-METHYL-2H-CHROMEN-2-ONE
• 6-ethyl-7-hydroxy-4-methylchromen-2-one
• 1484-73-7
• 6-ethyl-7-hydroxy-4-methylcoumarin
• MFCD01106609
• CHEMBL4800041
• AM803237
• Z55993066
• Benzyltiglate
• CS-0036577
• CBMicro_044990
• AG-205/12010038
• SR-01000520063-1
• EN300-11898
• AS-68448
• BIM-0045078.P001
• 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-4-methyl-
• BDBM50555099
• 6089-66-3
• 6-Athyl-4-methyl-7-hydroxycumarin
• Oprea1_212132
• 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one, AldrichCPR
• NoName_1580
• SCHEMBL8359237
• AKOS000118321
• DTXSID70902340
• SR-01000520063
• PD086848
• 2H-Chromen-2-one, 6-ethyl-7-hydroxy-4-methyl-
• STK719731
• DB-369302
• 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one

• MDL： MFCD01106609
• Inchi： 1S/C12H12O3/c1-3-8-5-9-7(2)4-12(14)15-11(9)6-10(8)13/h4-6,13H,3H2,1-2H3
• InChI Key： QHDTWGXIYHPUKI-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2=C1C=C(C(CC)=C2)O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.227
• Boiling Point: 390.5°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.587
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one

Comprehensive Overview of 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one (CAS No. 1484-73-7)

6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one, with the CAS number 1484-73-7, is a synthetic organic compound belonging to the coumarin derivatives family. Coumarins are widely recognized for their diverse biological activities and applications in pharmaceuticals, fragrances, and agrochemicals. This compound, in particular, has garnered attention due to its unique structural properties and potential uses in various industries. Its molecular formula is C₁₂H₁₂O₃, and it features a chromen-2-one backbone substituted with ethyl, hydroxy, and methyl groups at specific positions.

In recent years, the demand for coumarin derivatives like 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a fluorescent probe or bioactive agent, given its ability to interact with biological systems. The compound's hydroxy and methyl functional groups make it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules.

One of the most frequently asked questions about CAS 1484-73-7 is its role in cosmetic formulations. While not as common as other coumarins, its UV-absorbing properties and mild fragrance characteristics make it a candidate for niche applications. However, users should always verify regulatory compliance before incorporating it into consumer products. Another trending topic is its potential use in organic electronics, where coumarin derivatives are explored for their photophysical properties.

The synthesis of 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one typically involves multi-step organic reactions, including Pechmann condensation or Knoevenagel condensation, followed by selective functionalization. Industrial-scale production requires careful optimization to ensure high yield and purity, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control.

From an environmental and safety perspective, 1484-73-7 is generally considered stable under standard conditions. However, like many organic compounds, proper handling and storage are necessary to prevent degradation. It is soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in laboratory settings. Researchers often inquire about its toxicity profile, but comprehensive studies are limited, emphasizing the need for further investigation.

In the context of green chemistry, there is growing interest in developing sustainable methods to synthesize coumarin-based compounds. Catalytic processes and renewable feedstocks are being explored to reduce the environmental footprint of production. This aligns with global trends toward eco-friendly manufacturing and aligns with the UN Sustainable Development Goals (SDGs).

For those sourcing CAS 1484-73-7, it is crucial to partner with reputable suppliers who provide detailed technical data sheets and certificates of analysis. The compound is available in varying purity grades, typically ranging from 95% to 99%, depending on the intended use. Pricing can vary significantly based on quantity and supplier, so buyers are advised to compare options carefully.

In summary, 6-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one (1484-73-7) is a versatile compound with promising applications across multiple fields. Its structural features and functional groups make it a valuable building block in organic synthesis, while its potential in biomedical research and material science continues to attract scientific interest. As research progresses, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry.